Cas no 52999-16-3 (3-Butyn-1-ol, 4-(4-chlorophenyl)-)

3-Butyn-1-ol, 4-(4-chlorophenyl)- structure
52999-16-3 structure
Product Name:3-Butyn-1-ol, 4-(4-chlorophenyl)-
CAS No:52999-16-3
MF:C10H9ClO
MW:180.630861997604
CID:358281
PubChem ID:12260353
Update Time:2025-04-19

3-Butyn-1-ol, 4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-1-ol, 4-(4-chlorophenyl)-
    • 4-(4-chlorophenyl)but-3-yn-1-ol
    • 52999-16-3
    • 4-(4-chlorophenyl)-3- butyn-1-ol
    • 4-(4-Chloro-phenyl)-but-3-yn-1-ol
    • SCHEMBL9663162
    • DTXSID90482851
    • 4-(4-Chlorophenyl)-3-butyn-1-ol
    • WNGPMJTUAQQXKH-UHFFFAOYSA-N
    • AKOS010019369
    • Inchi: 1S/C10H9ClO/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7,12H,2,8H2
    • InChI Key: WNGPMJTUAQQXKH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C#CCCO)=CC=1

Computed Properties

  • Exact Mass: 180.03427
  • Monoisotopic Mass: 180.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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